[2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate

• IUPAC Name: [2-[ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate
• InChI: InChI=1S/C19H18N4O3/c1-2-23(15-9-5-7-13-6-3-4-8-14(13)15)16(24)12-26-19(25)17-18(20)22-11-10-21-17/h3-11H,2,12H2,1H3,(H2,20,22)
• InChI Key: ZYHIZRKQEMREDJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC2=CC=CC=C21)C(=O)COC(=O)C3=NC=CN=C3N
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol
• Solubility: >52.6 [ug/mL] (The mean of the results at pH 7.4)

Description

[2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate, also known as ENAOP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. ENAOP is a heterocyclic compound that contains both pyrazine and naphthalene rings.

Scientific Research Applications

[2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate has potential applications in scientific research, particularly in the field of cancer research. [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate has been shown to inhibit the growth of cancer cells in vitro and in vivo. [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate has also been shown to induce apoptosis in cancer cells. In addition, [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate has been shown to inhibit the migration and invasion of cancer cells. [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate has also been shown to have potential applications in the treatment of Alzheimer's disease.

Mechanism of Action

The mechanism of action of [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate is not fully understood. However, it has been suggested that [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate inhibits the activity of the enzyme dihydroorotate dehydrogenase (DHODH). DHODH is involved in the de novo synthesis of pyrimidine nucleotides, which are essential for DNA synthesis. Inhibition of DHODH leads to a decrease in the levels of pyrimidine nucleotides, which in turn leads to a decrease in DNA synthesis and cell proliferation.
Biochemical and Physiological Effects:
[2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate has been shown to have biochemical and physiological effects on cancer cells. [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate inhibits the activity of DHODH, which leads to a decrease in DNA synthesis and cell proliferation. [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate also induces apoptosis in cancer cells. In addition, [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate inhibits the migration and invasion of cancer cells. [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate has also been shown to have potential neuroprotective effects in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

[2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate has several advantages for lab experiments. [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate is a small molecule that can easily penetrate cell membranes. [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate has also been shown to have low toxicity in vitro and in vivo. However, [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate has some limitations for lab experiments. [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate has low solubility in water, which can make it difficult to work with in aqueous solutions. [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate also has a short half-life in vivo, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for research on [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate. One direction is to study the effects of [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate on other types of cancer cells. Another direction is to investigate the potential neuroprotective effects of [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate in other neurodegenerative diseases. Additionally, future research could focus on developing more effective synthesis methods for [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate and improving its solubility in water. Finally, future research could investigate the potential of [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate as a therapeutic agent in animal models of cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate involves a multi-step process. The first step involves the reaction of 2-chloroethylamine hydrochloride with naphthalene-1-carbaldehyde to form 2-(naphthalen-1-ylamino)ethylamine. The second step involves the reaction of 2-(naphthalen-1-ylamino)ethylamine with ethyl 3-aminopyrazine-2-carboxylate to form [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate. The yield of [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate is approximately 50%.